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Compound of Interest

Compound Name: 2,2' 4'-Trichloroacetophenone

Cat. No.: B044736

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core properties, synthesis, and safety
information for 2,2',4'-Trichloroacetophenone (CAS No. 4252-78-2). The information is
compiled and presented to support research, development, and drug discovery activities.

Chemical and Physical Properties

2,2'.4'-Trichloroacetophenone is a halogenated organic compound classified as a ketone.[1]
It presents as an off-white or yellow crystalline solid.[2][3] This compound serves as a crucial
intermediate in the synthesis of various pharmaceuticals and agrochemicals.[4][5]

Table 1: Physical and Chemical Properties of 2,2',4'-
Trichloroacetophenone
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Property Value Source(s)

CAS Number 4252-78-2 [2]

Molecular Formula CsHsCIs0 [3]

Molecular Weight 223.48 g/mol [31[6]
Off-white or yellow crystalline

Appearance _ [21(3][7]
powder/solid

Melting Point 47-57 °C [B1[7118]1[9]

Boiling Point 130-135 °C at 4 mmHg [3114][10]

Density 1.312 g/cm3 [31[4][10]

- Insoluble in water; Soluble in

Solubility ] [1112][3][6]
organic solvents.

Flash Point >110 °C (>230 °F) [3114]

Refractive Index

1.5510 - 1.565 (estimate)

(31418l

Vapor Pressure

0.00186 mmHg at 25°C

[4]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 2,2',4'-

Trichloroacetophenone.

Table 2: Spectroscopic Data for 2,2',4'-
Trichloroacetophenone
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Spectrum Type Key Peaks/Signals Source(s)
Data available, confirms

1H NMR [2][9]
structure.
Characteristic C=0 stretching

IR (KBr Pellet) vibration between 1685-1690 [2][5]
cm-?
m/z top peak: 173; 2nd

Mass Spectrometry highest: 175; 3rd highest: 145. [2][5][11]

[M+H]*: 222.9

Experimental Protocols
Synthesis of 2,2',4'-Trichloroacetophenone via Friedel-

Crafts Acylation

A common method for the synthesis of 2,2',4'-Trichloroacetophenone is the Friedel-Crafts
acylation of 1,3-dichlorobenzene.[3][12][13]

Materials:

¢ Chloroacetyl chloride

1,3-dichlorobenzene

e Anhydrous aluminum trichloride

» Methylene chloride (solvent)

e Ice water

¢ Dilute hydrochloric acid

e Anhydrous sodium sulfate

e Petroleum ether
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Procedure:

o To a three-necked flask equipped with a stirrer, add 1,3-dichlorobenzene and methylene
chloride at room temperature.[3]

e While stirring, add anhydrous aluminum trichloride in batches.[3]

o Heat the reaction mixture to reflux and maintain for 3 hours.[3]

 After the reaction is complete, carefully pour the mixture into ice water to quench the
reaction.[3]

o Separate the organic and aqueous phases.[3]

» Wash the organic phase, dry it with anhydrous sodium sulfate, and filter.[3]

» Concentrate the filtrate by rotary evaporation.[3]

e Add petroleum ether to the residue and cool to promote crystallization.[3]

o Collect the crystallized product by filtration, wash with a small amount of cold petroleum
ether, and dry under vacuum.[3]

A patent for this process describes a similar method involving the reaction of m-
dichlorobenzene and chloroacetyl chloride with aluminum chloride, followed by hydrolysis with
dilute hydrochloric acid, extraction, and purification.[13]

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,2',4'-Trichloroacetophenone.

Safety and Toxicology

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://patents.google.com/patent/CN103613491A/en
https://www.benchchem.com/product/b044736?utm_src=pdf-body-img
https://www.benchchem.com/product/b044736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

2,2'4'-Trichloroacetophenone is a hazardous substance and should be handled with

appropriate safety precautions.

Table 3: GHS Hazard Information

Hazard Statement Description Source(s)

H302 Harmful if swallowed. [9][14]

H312 Harmful in contact with skin. 9]
Causes severe skin burns and
eye damage / Causes skin

H314 / H315 / H318 o _ [9]
irritation / Causes serious eye
damage.
May cause an allergic skin

H317 ] [3]
reaction.

H332 Harmful if inhaled. 9]
May cause respiratory

H335 N [31[7]
irritation.
Very toxic to aquatic life with

H410 [14]

long lasting effects.

Handling and Storage:

» Handle in a well-ventilated area, preferably a fume hood.[12]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[1][12]

» Store in a cool, dry, dark place in a tightly sealed container.[3][4][12]

¢ Incompatible with strong oxidizing agents and strong bases.[1][2][3]

First Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 20-30 minutes.[1]
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» Skin: Remove contaminated clothing and wash skin thoroughly with soap and water.[14]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.[1][9]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Applications

The primary application of 2,2',4'-Trichloroacetophenone is as a chemical intermediate. It is a
key precursor in the synthesis of several antifungal agents, including isoconazole, miconazole,
and econazole.[3][4][11] It is also used in the production of certain insecticides and herbicides.

[5]

Signaling Pathways

Currently, there is no publicly available information to suggest that 2,2',4'-
Trichloroacetophenone is directly involved in specific biological signaling pathways as an
active molecule. Its primary role in the context of drug development is as a building block for
the synthesis of active pharmaceutical ingredients. Research has focused on its toxicological
profile rather than its mechanism of action on a cellular level.[5]
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Caption: Role of 2,2',4'-Trichloroacetophenone in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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